Methyl 4-(((1-(pyridin-4-yl)piperidin-4-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(1-pyridin-4-ylpiperidin-4-yl)methylcarbamoyl]benzoate
• InChI: InChI=1S/C20H23N3O3/c1-26-20(25)17-4-2-16(3-5-17)19(24)22-14-15-8-12-23(13-9-15)18-6-10-21-11-7-18/h2-7,10-11,15H,8-9,12-14H2,1H3,(H,22,24)
• InChI Key: MKJUTFZXFMIGJK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3=CC=NC=C3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

“Methyl 4-(((1-(pyridin-4-yl)piperidin-4-yl)methyl)carbamoyl)benzoate” is a complex organic compound. It is a derivative of piperidine, which is a six-membered heterocyclic amine. Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The exact molecular structure of “Methyl 4-(((1-(pyridin-4-yl)piperidin-4-yl)methyl)carbamoyl)benzoate” is not specified in the retrieved data.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been explored for its potential in synthesizing functionalized 4H-Pyrano[3,2-c]pyridines through reactions with benzylidenemalononitriles and α-cyanoacrylic esters, showcasing its utility in producing fused system molecules with potential applications in medicinal chemistry and materials science (Mekheimer, Mohamed, & Sadek, 1997).
• Research has indicated its role in generating novel 6-Nitro-8-Pyridinyl Coumarin derivatives with evaluated antibacterial activity, highlighting the compound's relevance in developing new antimicrobial agents (El-Haggar et al., 2015).
• Studies on the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates have revealed the compound's usefulness as a scaffold for the synthesis of highly functionalized isoxazoles, indicating its importance in organic synthesis and drug development (Ruano, Fajardo, & Martín, 2005).

Potential Medicinal Applications

• It has shown promise in the creation of inhibitors for farnesyl protein transferase, a target in cancer therapy, through the synthesis of novel derivatives indicating its potential application in developing anticancer therapies (Mallams et al., 1998).
• The compound's derivatives have been explored in palladium-catalyzed CH functionalization reactions for oxindole synthesis, demonstrating its utility in complex organic synthesis processes that could lead to pharmaceutical applications (Magano, Kiser, Shine, & Chen, 2014).

Material Science and Chemistry

• Research into self-assembled monolayers of aromatic pyrrole derivatives, including similar compounds, has explored their electropolymerization and electrocopolymerization with pyrrole, suggesting applications in modifying surface properties for electronic and sensor devices (Schneider, Füser, Bolte, & Terfort, 2017).
• A study on the selective reagent for the removal and recovery of chromate, molybdate, tungstate, and vanadate from aqueous solution demonstrated the compound's relevance in environmental chemistry and water treatment technologies (Heininger & Meloan, 1992).